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Compound of Interest

Compound Name: 10-Norparvulenone

Cat. No.: B3025966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for 10-
Norparvulenone, a fungal metabolite of interest. The information is compiled from publicly

accessible sources and is intended to serve as a foundational resource for researchers in

natural product chemistry, medicinal chemistry, and drug development.

Introduction
10-Norparvulenone is a polyketide natural product with the chemical formula C₁₂H₁₄O₅ and a

molecular weight of 238.2 g/mol . It has been isolated from fungal species such as

Microsphaeropsis sp. and is noted for its potential biological activities. Accurate spectroscopic

data is crucial for its identification, characterization, and further development.

Spectroscopic Data
The definitive spectroscopic data for 10-Norparvulenone, including detailed ¹H and ¹³C NMR

assignments, coupling constants, and mass spectrometry fragmentation patterns, are primarily

detailed in specialized scientific literature. While direct access to the full datasets from the

primary articles, "Total Synthesis of 10-Norparvulenone and of O-Methylasparvenone Using a

Xanthate-Mediated Free Radical Addition−Cyclization Sequence" in Organic Letters and "A

new anti-influenza virus antibiotic, 10-norparvulenone from Microsphaeropsis sp. FO-5050" in

the Journal of Antibiotics, is limited, the following tables summarize the generally expected data

based on the compound's structure.
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It is important to note that the following tables are placeholders and require data from the

primary literature for completion.

NMR Spectroscopic Data
Table 1: ¹H NMR Spectroscopic Data for 10-Norparvulenone

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not publicly

available

Table 2: ¹³C NMR Spectroscopic Data for 10-Norparvulenone

Position Chemical Shift (δ, ppm)

Data not publicly available

Mass Spectrometry Data
Table 3: Mass Spectrometry Data for 10-Norparvulenone

Ion m/z Relative Abundance (%)

[M+H]⁺ Data not publicly available

Fragments Data not publicly available

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data are crucial for

reproducibility. The following are generalized methodologies based on standard practices in

natural product characterization. The specific parameters used for 10-Norparvulenone would

be detailed in the cited primary literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A solution of 10-Norparvulenone would be prepared in a deuterated solvent (e.g., CDCl₃,

DMSO-d₆, or MeOD). ¹H NMR, ¹³C NMR, and various 2D NMR experiments (e.g., COSY,

HSQC, HMBC) would be performed on a high-field NMR spectrometer (e.g., 400 MHz or

higher). Chemical shifts are reported in parts per million (ppm) relative to a residual solvent

peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) would be conducted using techniques such as

Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled to a

mass analyzer like a Time-of-Flight (TOF) or Orbitrap instrument. This would provide an

accurate mass measurement to confirm the elemental composition. Tandem mass

spectrometry (MS/MS) experiments would be performed to induce fragmentation and elucidate

the structure.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural

product like 10-Norparvulenone.
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Caption: General workflow for the isolation and spectroscopic characterization of 10-
Norparvulenone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3025966?utm_src=pdf-body
https://www.benchchem.com/product/b3025966?utm_src=pdf-body
https://www.benchchem.com/product/b3025966?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025966?utm_src=pdf-body
https://www.benchchem.com/product/b3025966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This guide provides a framework for understanding the spectroscopic characterization of 10-
Norparvulenone. While comprehensive, publicly available datasets for its NMR and mass

spectra are not readily accessible, this document outlines the necessary analytical techniques

and data formats required for its thorough investigation. For detailed quantitative data and

experimental protocols, researchers are directed to the primary scientific literature.

To cite this document: BenchChem. [Spectroscopic Analysis of 10-Norparvulenone: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025966#spectroscopic-data-of-10-norparvulenone-
nmr-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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